Cas no 61520-22-7 (5H-Indeno[5,6-d]oxazole, 6,7-dihydro-2-(4-methylphenyl)-)

5H-Indeno[5,6-d]oxazole, 6,7-dihydro-2-(4-methylphenyl)- structure
61520-22-7 structure
Product Name:5H-Indeno[5,6-d]oxazole, 6,7-dihydro-2-(4-methylphenyl)-
CAS No:61520-22-7
MF:C17H15NO
MW:249.307104349136
CID:476335
PubChem ID:12308059
Update Time:2025-04-19

5H-Indeno[5,6-d]oxazole, 6,7-dihydro-2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 5H-Indeno[5,6-d]oxazole, 6,7-dihydro-2-(4-methylphenyl)-
    • 2-(4-methylphenyl)-6,7-dihydro-5H-cyclopenta[f][1,3]benzoxazole
    • 61520-22-7
    • DTXSID60487055
    • Inchi: 1S/C17H15NO/c1-11-5-7-12(8-6-11)17-18-15-9-13-3-2-4-14(13)10-16(15)19-17/h5-10H,2-4H2,1H3
    • InChI Key: XKEKKJMMCJPFHS-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(C)=CC=2)=NC2C1=CC1=C(C=2)CCC1

Computed Properties

  • Exact Mass: 249.11545
  • Monoisotopic Mass: 249.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03
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